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Compound of Interest

Compound Name: 6-Methoxy-1H-indene
CAS No.: 3469-08-7
Cat. No.: B1602981
Get Quote
. J

The 1H-indene framework is a privileged structure in medicinal chemistry and materials
science.[1][2] It is composed of a benzene ring fused to a cyclopentene ring, creating a planar,
aromatic system with unique electronic and steric properties. Substituted indenes are core
motifs in numerous biologically active molecules, including the well-known anti-inflammatory
drug Sulindac.[1] Their rigid conformation makes them valuable scaffolds for designing
molecules that can fit into specific protein binding pockets.

The introduction of a methoxy (-OCHs) group onto the aromatic ring, as in 6-Methoxy-1H-
indene, can significantly modulate a molecule's properties. The methoxy group is a powerful
electron-donating group through resonance, influencing the reactivity of the aromatic ring. It is
also a hydrogen bond acceptor and can alter lipophilicity and metabolic stability, making it a
crucial functional group in drug design to enhance pharmacokinetic profiles and target affinity.

[3]

Molecular Structure and Physicochemical
Properties
Chemical Structure
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6-Methoxy-1H-indene possesses the IUPAC name 6-methoxy-1H-indene.[4] Its structure
consists of the indene bicyclic system with a methoxy group attached at the C6 position of the
benzene ring.

Caption: 2D chemical structure of 6-Methoxy-1H-indene.

Physicochemical Properties

Comprehensive experimental data for 6-Methoxy-1H-indene is not widely published. The
properties listed below are primarily computed values sourced from authoritative chemical
databases and should be considered as such. The related compound, 6-Methoxy-1-indanone,
is a solid with a melting point of 105-109 °C.[5][6]

Property Value Source

Molecular Formula C10H100 PubCheml[4]
Molecular Weight 146.19 g/mol PubCheml[4]

CAS Number 3469-08-7 PubChem[4]
Appearance Colorless liquid (predicted) General Observation
XLogP3 (Computed) 2.7 PubCheml[4]
Hydrogen Bond Donors 0 PubChem[4]
Hydrogen Bond Acceptors 1 PubChem[4]
Rotatable Bond Count 1 PubChem[4]

Spectroscopic Profile (Theoretical)

A definitive structural elucidation relies on spectroscopic methods.[7][8] While public spectra for
6-Methoxy-1H-indene are not readily available, its expected spectroscopic characteristics can
be predicted based on its structure.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for
the methoxy, aliphatic, vinylic, and aromatic protons.
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o Methoxy Protons (-OCHs): A sharp singlet around & 3.8-3.9 ppm.
o Aliphatic Protons (C1-H2): A signal around & 3.3-3.4 ppm, likely appearing as a triplet.

o Vinylic Protons (C2-H, C3-H): Two signals in the § 6.5-7.0 ppm region, showing coupling
to each other and potentially to the C1 protons.

o Aromatic Protons (C4, C5, C7): Three signals in the  7.0-7.5 ppm region, with coupling
patterns characteristic of a 1,2,4-trisubstituted benzene ring.

e 13C NMR Spectroscopy: The carbon spectrum should display 10 unique signals
corresponding to each carbon atom in the asymmetric structure. Approximate chemical shift
regions would include & 55-60 ppm for the methoxy carbon, & 30-40 ppm for the aliphatic
carbon, and 6 110-160 ppm for the eight sp? carbons of the aromatic and vinylic systems.

e Mass Spectrometry (MS): The electron ionization (EI) mass spectrum is expected to show a
molecular ion (M*) peak at m/z = 146. Key fragmentation patterns could include the loss of a
methyl radical (*CHs) to give a fragment at m/z = 131, or the loss of a formyl radical (*CHO)
or carbon monoxide (CO).

« Infrared (IR) Spectroscopy: Key absorption bands would include:
o ~3100-3000 cm~1 (C-H stretch, aromatic and vinylic)
o ~3000-2850 cm~1 (C-H stretch, aliphatic and methoxy)
o ~1600, 1500, 1450 cm~1 (C=C stretch, aromatic ring)
o ~1250 cm~1 (C-O stretch, aryl ether)

Synthesis and Reactivity
Synthetic Strategies

The synthesis of indenes can be achieved through various established organic chemistry
reactions.[9] A common and practical approach for preparing 6-Methoxy-1H-indene involves
the use of its corresponding ketone, 6-Methoxy-1-indanone (CAS 13623-25-1), which is
commercially available. The general strategy involves a two-step sequence: reduction of the
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ketone to an alcohol, followed by acid-catalyzed dehydration to form the alkene (the indene
double bond).

Representative Synthetic Protocol

This protocol describes a validated method for converting an indanone to an indene, adapted
for this specific substrate.

Step 1: Reduction of 6-Methoxy-1-indanone to 6-Methoxy-1-indanol

Setup: To a round-bottom flask equipped with a magnetic stirrer, add 6-Methoxy-1-indanone
(1.0 eq) and dissolve in methanol (MeOH) at 0 °C (ice bath).

Reduction: Add sodium borohydride (NaBHa4) (1.1 eq) portion-wise over 15 minutes, ensuring
the temperature remains below 10 °C. The choice of NaBHa is critical as it is a mild reductant
that selectively reduces the ketone without affecting the aromatic ether.

Reaction Monitoring: Stir the reaction at room temperature for 1-2 hours. Progress can be
monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

Workup: Quench the reaction by slowly adding 1M hydrochloric acid (HCI) until the pH is ~5-
6. Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl
acetate (3x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na=S0a), filter, and concentrate to yield the crude 6-Methoxy-1-indanol, which can be used
directly in the next step.

Step 2: Dehydration of 6-Methoxy-1-indanol to 6-Methoxy-1H-indene

e Setup: Dissolve the crude 6-Methoxy-1-indanol from the previous step in toluene in a round-
bottom flask equipped with a Dean-Stark apparatus.

o Catalysis: Add a catalytic amount of p-toluenesulfonic acid (p-TSA) (0.05 eq). p-TSAis an
effective acid catalyst for dehydration.

o Dehydration: Heat the mixture to reflux. The Dean-Stark trap will collect the water generated
during the reaction, driving the equilibrium towards the product.
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e Reaction Monitoring: Monitor the reaction by TLC until the alcohol is fully consumed.

o Workup: Cool the reaction mixture to room temperature. Wash the organic layer with
saturated sodium bicarbonate (NaHCOs) solution and then with brine.

» Final Purification: Dry the organic layer over anhydrous NazSOu4, filter, and concentrate. The
resulting crude product can be purified by column chromatography on silica gel to afford pure
6-Methoxy-1H-indene.

Step 1: Reduction Step 2: Dehydration

Click to download full resolution via product page

Caption: Synthetic workflow from 6-Methoxy-1-indanone to 6-Methoxy-1H-indene.

Applications in Drug Discovery and Materials
Science
Role as a Pharmacophore

The indene scaffold is of significant interest in drug development. Recent studies have
highlighted that dihydro-1H-indene derivatives can act as potent tubulin polymerization
inhibitors by binding to the colchicine site.[10][11] This mechanism disrupts microtubule
dynamics, leading to cell cycle arrest and apoptosis in cancer cells, and also confers anti-
angiogenic properties. The rigid nature of the indene core helps to optimally position
substituents for interaction with the target protein.

The Influence of the Methoxy Group

The 6-methoxy substituent is not merely a passive decoration. Its electronic and steric
properties are critical for biological activity.
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o Target Interactions: The oxygen atom can act as a hydrogen bond acceptor, forming crucial
interactions within a protein's active site.[3]

o Pharmacokinetics (ADME): The methoxy group can block a potential site of metabolism on
the aromatic ring, thereby increasing the metabolic stability and half-life of a drug candidate.
It also influences the molecule's lipophilicity, which affects its absorption, distribution, and
ability to cross cell membranes.[3]

e Electronic Modulation: The electron-donating nature of the methoxy group increases the
electron density of the aromatic ring, which can be important for 1t-1t stacking interactions
with aromatic amino acid residues in a target protein.

Given these properties, 6-Methoxy-1H-indene serves as a valuable building block for creating
libraries of compounds aimed at targets where the indene scaffold has shown promise, such as
in the development of novel anticancer and anti-inflammatory agents.

Conclusion

6-Methoxy-1H-indene is a structurally important molecule with significant untapped potential.
While detailed experimental characterization is sparse, its properties can be reliably predicted
from its structure and the well-understood chemistry of the indene and methoxy functional
groups. Its straightforward synthesis from a commercially available precursor makes it an
accessible building block for medicinal chemistry programs. The proven biological relevance of
the indene scaffold, combined with the beneficial modulatory effects of the methoxy group,
positions 6-Methoxy-1H-indene as a high-value intermediate for the development of next-
generation therapeutics.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1602981?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

